Cas no 1147112-78-4 ((4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride)

• Product Name: (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride
• CAS No: 1147112-78-4
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD28897090
• CID: 4572664
• PubChem ID: 134691011
• Update Time: 2025-06-03

(4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4aS,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride
• rac-(4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride
• rel-(4aR,7aS)-Octahydrocyclopenta[b][1,4]oxazine hydrochloride
• Rel-(4aS,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride
• cis-2,3,4,4A,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine hydrochloride
• (4aS,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride
• CS-0368620
• CS-0133606
• 1807941-05-4
• starbld0023286
• MFCD28145358
• MFCD28897090
• EN300-316189
• cis,rel-(4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride
• D78872
• SCHEMBL26690725
• AS-79319
• D79368
• 1147112-78-4
• (4aS,7aR)-Octahydrocyclopenta[b][1,4]oxazine HCl
• (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride

• MDL： MFCD28897090
• Inchi： 1S/C7H13NO.ClH/c1-2-6-7(3-1)9-5-4-8-6;/h6-8H,1-5H2;1H/t6-,7+;/m0./s1
• InChI Key： JWEHBYVWAVHAEP-UOERWJHTSA-N
• SMILES： Cl.O1CCN[C@H]2CCC[C@@H]12

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride

(4As,7aR)-Octahydrocyclopenta[b][1,4]oxazine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1147112-78-4, known as (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of bicyclic structures that exhibit unique chemical properties and potential bioactivity. Recent studies have shed light on its structural characteristics, synthesis methods, and potential applications in drug development.

Octahydrocyclopenta[b][1,4]oxazine is a bicyclic system characterized by a fused cyclopentane and oxazine ring. The stereochemistry of the compound, denoted by the (4As,7aR) configuration, plays a crucial role in determining its physical and chemical properties. The hydrochloride salt form of this compound is particularly significant due to its enhanced solubility and stability under physiological conditions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride through various routes. One notable method involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the stereochemistry of the product. These synthetic strategies have not only improved the yield but also opened up new avenues for exploring analogs with diverse functional groups.

The pharmacological profile of (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride has been extensively studied in preclinical models. Research indicates that this compound exhibits potent activity against certain enzymes associated with neurodegenerative diseases. For instance, recent findings suggest that it may inhibit key enzymes involved in the progression of Alzheimer's disease by modulating oxidative stress pathways.

In addition to its enzymatic activity, (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride has shown promising results in preclinical studies targeting inflammatory conditions. Its ability to modulate cytokine production makes it a potential candidate for anti-inflammatory therapies. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects to enhance its therapeutic potential.

The structural uniqueness of (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride also makes it an attractive scaffold for drug design. By introducing various substituents at strategic positions on the bicyclic framework, researchers can tailor the molecule's properties to target specific biological pathways. This approach has already yielded several analogs with improved pharmacokinetic profiles and enhanced efficacy in preclinical models.

From a structural perspective, the hydrochloride salt form of this compound ensures optimal stability and solubility under physiological conditions. This feature is critical for its potential use in drug delivery systems and formulations designed for oral or parenteral administration.

In conclusion, (4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride represents a compelling example of how advanced synthetic techniques and cutting-edge research can lead to innovative therapeutic agents. Its unique chemical structure and promising pharmacological profile make it a valuable addition to the arsenal of compounds being explored for treating complex diseases such as neurodegenerative disorders and inflammation.